Cas no 2172511-63-4 (5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopyridine-3-carboxylic acid)

• Product Name: 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopyridine-3-carboxylic acid
• CAS No: 2172511-63-4
• MF: C₂₆H₂₅N₃O₅
• MW: 459.493806600571
• CID: 6568082
• PubChem ID: 165516354
• Update Time: 2025-08-05

5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopyridine-3-carboxylic acid
• 5-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]pyridine-3-carboxylic acid
• 2172511-63-4
• EN300-1495730

• Inchi： 1S/C26H25N3O5/c1-2-17(12-24(30)28-18-11-16(25(31)32)13-27-14-18)29-26(33)34-15-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-11,13-14,17,23H,2,12,15H2,1H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： PYFWTHDAFJYITF-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(NC1C=NC=C(C(=O)O)C=1)=O)CC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 459.17942091g/mol
• Monoisotopic Mass: 459.17942091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 709
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 118Ų

Additional information on 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopyridine-3-carboxylic acid

Recent Advances in the Study of 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopyridine-3-carboxylic acid (CAS: 2172511-63-4)

The compound 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopyridine-3-carboxylic acid (CAS: 2172511-63-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in the synthesis of peptide-based therapeutics and drug delivery systems. Recent studies have explored its potential applications in targeted drug delivery, enzyme inhibition, and as a building block for novel bioactive compounds.

One of the most notable advancements in the research of this compound is its role in the development of Fmoc-protected amino acid derivatives. The Fmoc (9-fluorenylmethoxycarbonyl) group is widely used in solid-phase peptide synthesis (SPPS) due to its stability and ease of removal under mild conditions. Researchers have demonstrated that 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopyridine-3-carboxylic acid can be efficiently incorporated into peptide chains, enabling the synthesis of complex peptides with high purity and yield. This has significant implications for the production of therapeutic peptides, which are increasingly being used to treat a variety of diseases, including cancer, diabetes, and infectious diseases.

In addition to its utility in peptide synthesis, recent studies have investigated the compound's potential as a modulator of enzymatic activity. Preliminary data suggest that derivatives of 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopyridine-3-carboxylic acid can selectively inhibit certain enzymes involved in inflammatory pathways. This finding opens new avenues for the development of anti-inflammatory drugs with improved specificity and reduced side effects. Further research is underway to elucidate the precise mechanisms of action and to optimize the compound's inhibitory properties.

Another area of interest is the use of this compound in the design of drug delivery systems. Its amphiphilic nature allows it to form stable micelles or nanoparticles, which can be loaded with hydrophobic drugs for targeted delivery. Recent in vitro studies have shown promising results, with enhanced drug solubility and controlled release profiles. These findings highlight the potential of 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopyridine-3-carboxylic acid as a versatile tool in nanomedicine.

Despite these advancements, challenges remain in the large-scale production and clinical translation of this compound. Issues such as scalability, cost-effectiveness, and biocompatibility need to be addressed to fully realize its potential. Ongoing research aims to overcome these hurdles through innovative synthetic approaches and rigorous preclinical testing.

In conclusion, 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopyridine-3-carboxylic acid (CAS: 2172511-63-4) represents a promising candidate for various applications in chemical biology and pharmaceutical research. Its unique properties and versatility make it a valuable asset in the development of next-generation therapeutics and drug delivery systems. Future studies will likely focus on optimizing its performance and expanding its range of applications, paving the way for new breakthroughs in the field.